N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-ethylphenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H23N3OS/c1-2-15-6-8-16(9-7-15)20-19(24)22-12-10-21(11-13-22)17-4-3-5-18(23)14-17/h3-9,14,23H,2,10-13H2,1H3,(H,20,24)
• InChI Key: NUPZFTZEEHXWMK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC(=CC=C3)O
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide, also known as EHP-101, is a novel drug compound that has gained significant attention in the scientific community due to its potential therapeutic properties. EHP-101 belongs to the class of compounds known as piperazinecarbothioamides, which have been found to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act through several different pathways. N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide has been shown to inhibit the production of pro-inflammatory cytokines, which are known to play a role in the development of neuroinflammatory diseases. N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide also has antioxidant properties, which may help to protect against oxidative stress in the brain.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide has been shown to have a number of biochemical and physiological effects in animal models. In addition to its anti-inflammatory and neuroprotective properties, N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide has been shown to improve cognitive function and reduce the severity of symptoms in animal models of neuroinflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide is its high specificity for certain biological targets, which makes it a promising candidate for drug development. However, one of the limitations of N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide is its relatively low solubility in water, which can make it difficult to work with in certain laboratory settings.

Future Directions

There are a number of potential future directions for research on N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide. One area of interest is in the development of new formulations of the drug that can improve its solubility and bioavailability. Another area of interest is in the development of new therapeutic applications for the drug, such as in the treatment of other neuroinflammatory diseases or in the treatment of cancer. Finally, further research is needed to fully understand the mechanism of action of N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide and to identify additional biological targets for the drug.

Scientific Research Applications

N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic properties in a variety of disease models. One of the most promising applications of N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide is in the treatment of neuroinflammatory diseases such as multiple sclerosis. N-(4-ethylphenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide has been shown to have anti-inflammatory and neuroprotective properties, which make it a promising candidate for the treatment of these diseases.